Cas no 1416402-90-8 ((R)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine)

• Product Name: (R)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine
• CAS No: 1416402-90-8
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4797445
• PubChem ID: 118997229
• Update Time: 2024-11-04

(R)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Bromomethyl)-5-fluoro-2,3-dihydrobenzo[b][1,4]dioxine
• 1416402-90-8

• MDL： MFCD23099313
• Inchi： 1S/C9H8BrFO2/c10-4-6-5-12-9-7(11)2-1-3-8(9)13-6/h1-3,6H,4-5H2/t6-/m0/s1
• InChI Key： HUILKBVKTWNQNZ-LURJTMIESA-N
• SMILES： BrC[C@H]1COC2C(=CC=CC=2O1)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5